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Compound of Interest

Compound Name: Dodecyldimethylphosphine oxide

Cat. No.: B1221216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dodecyldimethylphosphine oxide, a versatile organophosphorus compound, presents a

unique set of handling and safety considerations critical for laboratory and drug development

environments. This in-depth technical guide provides a comprehensive overview of its known

hazards, personal protective equipment protocols, emergency procedures, and disposal,

underpinned by established experimental safety testing guidelines. While specific quantitative

toxicity data for dodecyldimethylphosphine oxide is not readily available in the public

domain, this guide synthesizes the existing hazard classifications and expert recommendations

to ensure a robust safety framework.

Hazard Identification and Classification
Dodecyldimethylphosphine oxide is classified as a hazardous substance. The Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following

classifications based on notifications to the ECHA C&L Inventory[1].

Table 1: GHS Hazard Classification for Dodecyldimethylphosphine Oxide[1]
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

These classifications indicate that the primary hazards associated with

dodecyldimethylphosphine oxide are irritation to the skin, eyes, and respiratory system upon

direct contact or inhalation[1].

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Table 2: Physicochemical Properties of Dodecyldimethylphosphine Oxide[1][2]

Property Value

Molecular Formula C14H31OP

Molecular Weight 246.37 g/mol

Appearance Colorless to pale yellow liquid

Solubility
Soluble in organic solvents, limited solubility in

water

Stability Stable under a range of conditions

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling

dodecyldimethylphosphine oxide to mitigate the risks of skin, eye, and respiratory irritation.

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment
Specification and
Rationale

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for larger quantities or

when there is a significant

splash hazard.

Prevents eye contact with

liquid or aerosolized

dodecyldimethylphosphine

oxide, which can cause

serious irritation[1].

Skin

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). A lab coat or

chemical-resistant apron

should also be worn.

Protects the skin from direct

contact, which is known to

cause irritation[1]. The choice

of glove material should be

based on the specific

operational conditions and

compatibility with the solvents

being used. Regular glove

changes are recommended.

Respiratory

Use in a well-ventilated area,

preferably within a chemical

fume hood. If a fume hood is

not available or if aerosol

generation is likely, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates should be used.

Minimizes the inhalation of

vapors or aerosols, which can

cause respiratory tract

irritation[1]. The selection of a

respirator should be part of a

comprehensive respiratory

protection program.

Safe Handling and Storage
Adherence to strict handling and storage protocols is essential for maintaining a safe laboratory

environment.

Handling:
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Always handle dodecyldimethylphosphine oxide within a well-ventilated area, such as a

chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of aerosols.

Use appropriate tools and techniques to minimize the risk of spills.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents and acids.

Emergency Procedures
In the event of an emergency, a clear and practiced response plan is crucial.

First Aid Measures
Table 4: First Aid Procedures for Dodecyldimethylphosphine Oxide Exposure
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Exposure Route First Aid Instructions

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Leak Procedures
A minor spill of dodecyldimethylphosphine oxide can be managed by trained personnel with

the appropriate PPE and spill kits. For major spills, evacuate the area and contact emergency

services.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://cymitquimica.com/cas/871-95-4/
https://www.benchchem.com/product/b1221216#dodecyldimethylphosphine-oxide-safety-and-handling-precautions
https://www.benchchem.com/product/b1221216#dodecyldimethylphosphine-oxide-safety-and-handling-precautions
https://www.benchchem.com/product/b1221216#dodecyldimethylphosphine-oxide-safety-and-handling-precautions
https://www.benchchem.com/product/b1221216#dodecyldimethylphosphine-oxide-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

